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Compound of Interest

Compound Name:
2-Chloro-7-

methoxybenzo[d]oxazole

Cat. No.: B11925634

Get Quote

Executive Summary & Chemical Profile
Immediate Action Required: Treat as Halogenated Hazardous Waste. Primary Hazard:

Skin/Eye Irritant; Aquatic Toxicity; Reactive Electrophile.

2-Chloro-7-methoxybenzo[d]oxazole is a halogenated heterocyclic building block commonly

used in medicinal chemistry. Unlike inert organic solids, the chlorine atom at the C-2 position is

labile (electrophilic). This specific reactivity dictates its disposal pathway: it must be segregated

from nucleophilic waste streams (such as aliphatic amines) to prevent inadvertent exothermic

reactions or the formation of unknown adducts in waste drums.

Physicochemical Properties Relevant to Disposal
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Property Value/Characteristic Operational Implication

Functional Group 2-Chloro-benzoxazole

Reactive: Susceptible to

nucleophilic attack

(hydrolysis/aminolysis).

Halogen Content Chlorine (Cl)
Must be incinerated in facilities

equipped with HCl scrubbers.

Physical State Solid (typically)
Requires "Lab Pack" or

dissolution for disposal.

Solubility DMSO, DCM, Ethyl Acetate

Compatible with standard

halogenated organic waste

streams.

Stability Moisture Sensitive
Keep containers tightly sealed

until disposal.

Waste Characterization & Segregation
Effective disposal begins with characterization. You must determine if the material is "P-Listed"

(acutely hazardous) or simply characteristic waste. While this specific CAS is rarely explicitly P-

listed, best practice in drug discovery is to manage it as Toxic & Irritant.

The Segregation Protocol
Do NOT mix with:

Strong Oxidizers: Risk of fire/explosion.

Aqueous Basic Solutions: Rapid hydrolysis generates HCl and phenolic byproducts.

Non-Halogenated Solvents: Mixing halogenated compounds into non-halogenated streams

creates "re-classification" costs, forcing the entire volume to be treated as halogenated

waste.

Workflow: Waste Stream Decision Logic
The following diagram illustrates the decision process for segregating this compound.
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Waste Material:
2-Chloro-7-methoxybenzo[d]oxazole

Physical State?

Pure Solid / Powder Solution (DMSO/DCM)
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(Vials/Glassware)
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Figure 1: Decision logic for segregating 2-Chloro-7-methoxybenzo[d]oxazole waste. Proper

segregation minimizes disposal costs and prevents cross-reactivity.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
Objective: Secure containment for high-temperature incineration.
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Primary Containment: Transfer the solid into a chemically compatible screw-top jar (High-

Density Polyethylene - HDPE or Amber Glass).

Labeling: Apply a hazardous waste label immediately.

Constituents: "2-Chloro-7-methoxybenzo[d]oxazole" (Do not use abbreviations).

Hazards: Check "Toxic" and "Irritant".

Secondary Containment: Place the jar into a clear, sealable plastic bag (4-mil polyethylene).

This acts as a barrier against dust dispersion if the jar cracks.

Accumulation: Move to the Satellite Accumulation Area (SAA). Place in the "Solid Hazardous

Waste" drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Objective: Prevent contamination of non-halogenated streams.

Solvent Compatibility: Ensure the solvent (e.g., Dichloromethane, Chloroform) is compatible

with the "Halogenated Waste" carboy.

pH Check: If the reaction was quenched with acid or base, check that the pH is between 5

and 9.

Why? Extreme pH can degrade the plastic carboy or react with other wastes.

Transfer: Pour into the Halogenated Organic Waste container using a funnel.

Critical: Do not overfill (leave 10% headspace for expansion).

Log It: Record the volume and estimated concentration on the waste log attached to the

container.

Scenario C: Empty Containers (The "Triple Rinse" Rule)
Per EPA 40 CFR 261.7, a container is considered "RCRA Empty" only after specific treatment.
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Rinse 1: Add a solvent capable of dissolving the residue (e.g., Acetone or DCM). Shake well.

Pour rinsate into Halogenated Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Deface the label on the bottle. If the bottle is glass, dispose of it in "Glass Waste."

If plastic, dispose of it in "Trash" (only if verified clean) or "Solid Waste" if unsure.

Emergency Response: Spill Protocol
In the event of a powder spill outside a fume hood, immediate containment is necessary to

prevent inhalation of dust.

1. Alert & Secure
Evacuate immediate area

2. Don PPE
Nitrile Gloves (Double),
Lab Coat, Goggles, N95

3. Containment
Cover powder with
wet paper towels

4. Mechanical Pickup
Scoop into bag

Do NOT create dust

5. Surface Decon
Wash area with
soap & water

6. Disposal
Treat debris as

Hazardous Waste

Click to download full resolution via product page

Figure 2: Sequential workflow for managing a solid spill of 2-Chloro-7-
methoxybenzo[d]oxazole. The critical step is "Containment" using wet methods to prevent

aerosolization.

Regulatory & Compliance Data
US EPA / RCRA Classification
While not specifically listed under a unique P or U code, this material falls under the following

regulatory definitions due to its chemical class:
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Classification Code Description

Characteristic Waste D001 / D003

Potentially applicable if the

specific synthesis creates

ignitable or reactive

byproducts.

Halogenated Solvents F001 / F002

If dissolved in spent

halogenated solvents

(Methylene Chloride, etc.).

DOT Shipping Class 6.1
Toxic Substances (solid,

organic, n.o.s.).

Incineration Requirements
The presence of the Chlorine atom requires that this waste be sent to a TSDF (Treatment,

Storage, and Disposal Facility) equipped with secondary combustion chambers and acid gas

scrubbers.

Mechanism: High-temperature incineration (>1000°C) breaks the C-Cl bond.

Byproduct Management: The resulting HCl gas is neutralized by the scrubber system

(typically Sodium Hydroxide spray) to form Sodium Chloride (Salt) and Water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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